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isocapsicastrine isocapsicastrine
Brand Name: Vulcanchem
CAS No.: 123164-25-0
VCID: VC0054645
InChI: InChI=1S/C33H55NO7/c1-17-5-8-24(34-15-17)18(2)27-25(36)14-23-21-7-6-19-13-20(9-11-32(19,3)22(21)10-12-33(23,27)4)40-31-30(39)29(38)28(37)26(16-35)41-31/h6,17-18,20-31,34-39H,5,7-16H2,1-4H3/t17?,18-,20?,21-,22+,23+,24?,25?,26-,27+,28-,29+,30-,31?,32+,33+/m1/s1
SMILES: CC1CCC(NC1)C(C)C2C(CC3C2(CCC4C3CC=C5C4(CCC(C5)OC6C(C(C(C(O6)CO)O)O)O)C)C)O
Molecular Formula: C33H55NO7
Molecular Weight: 577.8 g/mol

isocapsicastrine

CAS No.: 123164-25-0

Main Products

VCID: VC0054645

Molecular Formula: C33H55NO7

Molecular Weight: 577.8 g/mol

isocapsicastrine - 123164-25-0

CAS No. 123164-25-0
Product Name isocapsicastrine
Molecular Formula C33H55NO7
Molecular Weight 577.8 g/mol
IUPAC Name (3R,4S,5S,6R)-2-[[(8S,9S,10R,13S,14S,17R)-16-hydroxy-10,13-dimethyl-17-[(1S)-1-(5-methylpiperidin-2-yl)ethyl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
Standard InChI InChI=1S/C33H55NO7/c1-17-5-8-24(34-15-17)18(2)27-25(36)14-23-21-7-6-19-13-20(9-11-32(19,3)22(21)10-12-33(23,27)4)40-31-30(39)29(38)28(37)26(16-35)41-31/h6,17-18,20-31,34-39H,5,7-16H2,1-4H3/t17?,18-,20?,21-,22+,23+,24?,25?,26-,27+,28-,29+,30-,31?,32+,33+/m1/s1
Standard InChIKey LXITVHCOOLDNBB-ATEWJWJNSA-N
Isomeric SMILES CC1CCC(NC1)[C@@H](C)[C@H]2C(C[C@@H]3[C@@]2(CC[C@H]4[C@H]3CC=C5[C@@]4(CCC(C5)OC6[C@@H]([C@H]([C@@H]([C@H](O6)CO)O)O)O)C)C)O
SMILES CC1CCC(NC1)C(C)C2C(CC3C2(CCC4C3CC=C5C4(CCC(C5)OC6C(C(C(C(O6)CO)O)O)O)C)C)O
Canonical SMILES CC1CCC(NC1)C(C)C2C(CC3C2(CCC4C3CC=C5C4(CCC(C5)OC6C(C(C(C(O6)CO)O)O)O)C)C)O
Synonyms 22,26-epiminocholest-5-ene-3,16-diol 3-O-glucopyranoside
isocapsicastrine
PubChem Compound 129907
Last Modified Nov 11 2021
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